Cas no 1233958-45-6 (1-Fluoro-2-nitro-3-(pentan-3-yloxy)benzene)

1-Fluoro-2-nitro-3-(pentan-3-yloxy)benzene is a fluorinated nitroaromatic compound featuring a pentan-3-yloxy substituent at the meta position relative to the fluorine and nitro groups. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals, agrochemicals, and specialty materials. The fluorine atom enhances electrophilic properties, while the nitro group facilitates further functionalization via reduction or nucleophilic substitution. The pentan-3-yloxy side chain contributes to solubility in organic solvents, improving handling and reaction efficiency. Its well-defined regiochemistry and stability under controlled conditions make it suitable for precision applications in fine chemical synthesis.

1-Fluoro-2-nitro-3-(pentan-3-yloxy)benzene structure

1233958-45-6 structure

Product Name:1-Fluoro-2-nitro-3-(pentan-3-yloxy)benzene

CAS No:1233958-45-6

MF:C₁₁H₁₄FNO₃

MW:227.23216676712

CID:4787414

Update Time:2025-05-20

1-Fluoro-2-nitro-3-(pentan-3-yloxy)benzene Chemical and Physical Properties

Names and Identifiers

- 1-Fluoro-2-nitro-3-(pentan-3-yloxy)benzene
- Inchi： 1S/C11H14FNO3/c1-3-8(4-2)16-10-7-5-6-9(12)11(10)13(14)15/h5-8H,3-4H2,1-2H3
- InChI Key： SCGJAXYIUDKNRX-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1[N+](=O)[O-])OC(CC)CC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 228
XLogP3: 3.7
Topological Polar Surface Area: 55

1-Fluoro-2-nitro-3-(pentan-3-yloxy)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	063636-1g	1-Fluoro-2-nitro-3-(pentan-3-yloxy)benzene	1233958-45-6	95%	1g	￡250.00	2022-03-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1772649-1g	1-Fluoro-2-nitro-3-(pentan-3-yloxy)benzene	1233958-45-6	98%	1g	￥14180.00	2024-08-09
Crysdot LLC	CD12170354-1g	1-Fluoro-2-nitro-3-(pentan-3-yloxy)benzene	1233958-45-6	95+%	1g	$309	2024-07-23

1-Fluoro-2-nitro-3-(pentan-3-yloxy)benzene Related Literature

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Additional information on 1-Fluoro-2-nitro-3-(pentan-3-yloxy)benzene

1-Fluoro-2-nitro-3-(pentan-3-yloxy)benzene: A Comprehensive Overview

The compound with CAS No. 1233958-45-6, commonly referred to as 1-fluoro-2-nitro-3-(pentan-3-yloxy)benzene, is a highly specialized aromatic compound with a unique structure that combines fluorine, nitro, and ether functionalities. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials science.

The molecular structure of 1-fluoro-2-nitro-3-(pentan-3-yloxy)benzene consists of a benzene ring substituted with three distinct groups: a fluorine atom at position 1, a nitro group at position 2, and a pentan-3-yloxy group at position 3. This combination of substituents imparts unique electronic and steric properties to the molecule, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of fluorinated aromatic compounds like 1-fluoro-substituted benzenes in drug discovery. The presence of the fluorine atom enhances the lipophilicity of the molecule, which is a desirable property for improving bioavailability in pharmaceutical applications. Additionally, the nitro group at position 2 contributes to the compound's reactivity and selectivity in various chemical reactions.

The pentan-3-yloxy group at position 3 introduces an ether functionality, which can serve as a site for further functionalization or as a protective group during synthesis. This feature makes 1-fluoro-nitro-pentan-substituted benzene an attractive candidate for use in click chemistry and other modular synthesis strategies.

In terms of synthesis, researchers have developed several efficient routes to prepare this compound. One notable approach involves the nucleophilic aromatic substitution of an appropriately substituted bromobenzene derivative with a pentanolate ion in the presence of a fluoride source. This method has been optimized to achieve high yields and excellent regioselectivity.

The application of 1-fluoro-nitro-pentan-substituted benzene extends beyond traditional chemical synthesis. Recent advancements in materials science have explored its use as a precursor for novel polymers and coatings with tailored electronic properties.

In conclusion, CAS No. 1233958-45-6 represents a significant advancement in the field of organic chemistry due to its unique structure and versatile properties. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in both academic and industrial settings.